Cas no 2228797-54-2 (1-2-(3-fluorophenoxy)ethyl-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-2-(3-fluorophenoxy)ethyl-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228797-54-2
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 5862432
• PubChem ID: 165626286
• Update Time: 2025-10-21

1-2-(3-fluorophenoxy)ethyl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-fluorophenoxy)ethyl-2,2-dimethylcyclopropan-1-amine
• 2228797-54-2
• 1-[2-(3-fluorophenoxy)ethyl]-2,2-dimethylcyclopropan-1-amine
• EN300-1779159

• Inchi： 1S/C13H18FNO/c1-12(2)9-13(12,15)6-7-16-11-5-3-4-10(14)8-11/h3-5,8H,6-7,9,15H2,1-2H3
• InChI Key： MCAXZDVRVPGLJT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCC1(CC1(C)C)N

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-(3-fluorophenoxy)ethyl-2,2-dimethylcyclopropan-1-amine

Research Brief on 1-2-(3-fluorophenoxy)ethyl-2,2-dimethylcyclopropan-1-amine (CAS: 2228797-54-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel compounds with potential therapeutic applications. One such compound, 1-2-(3-fluorophenoxy)ethyl-2,2-dimethylcyclopropan-1-amine (CAS: 2228797-54-2), has garnered attention due to its unique structural properties and promising pharmacological profile. This research brief aims to synthesize the latest findings related to this compound, providing a comprehensive overview of its synthesis, mechanism of action, and potential applications in drug development.

The compound 1-2-(3-fluorophenoxy)ethyl-2,2-dimethylcyclopropan-1-amine belongs to a class of cyclopropylamine derivatives, which are known for their diverse biological activities. Recent studies have focused on optimizing its synthesis to improve yield and purity, with particular emphasis on the incorporation of the 3-fluorophenoxy moiety, which is believed to enhance its binding affinity to target receptors. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound.

In vitro and in vivo studies have demonstrated that this compound exhibits significant activity as a modulator of specific neurotransmitter systems, particularly those involving monoamine transporters. Preliminary data suggest that it may have potential applications in the treatment of neurological disorders such as depression and anxiety. However, further research is needed to elucidate its precise mechanism of action and to assess its safety and efficacy in clinical settings.

Recent publications have also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that 1-2-(3-fluorophenoxy)ethyl-2,2-dimethylcyclopropan-1-amine has favorable bioavailability and metabolic stability, making it a promising candidate for further development. Additionally, computational modeling studies have provided insights into its binding interactions with target proteins, offering a foundation for structure-activity relationship (SAR) optimization.

Despite these promising findings, challenges remain in the development of this compound. Issues such as potential off-target effects and the need for improved selectivity must be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a crucial role in advancing this compound through the drug development pipeline.

In conclusion, 1-2-(3-fluorophenoxy)ethyl-2,2-dimethylcyclopropan-1-amine represents a promising avenue for therapeutic innovation. Its unique chemical structure and preliminary biological activity warrant further investigation to fully realize its potential. This research brief underscores the importance of continued exploration and development of this compound, which could ultimately contribute to the advancement of treatments for neurological and psychiatric disorders.